Cas no 130826-91-4 (benzyl N-(1R,2S)-1-hydroxy-1-(3-hydroxyphenyl)propan-2-ylcarbamate)

• Product Name: benzyl N-(1R,2S)-1-hydroxy-1-(3-hydroxyphenyl)propan-2-ylcarbamate
• CAS No: 130826-91-4
• MF: C₁₇H₁₉NO₄
• MW: 301.337064981461
• CID: 4757804
• PubChem ID: 10780635
• Update Time: 2025-10-17

benzyl N-(1R,2S)-1-hydroxy-1-(3-hydroxyphenyl)propan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, [(1S,2R)-2-hydroxy-2-(3-hydroxyphenyl)-1-methylethyl]-, phenylmethyl ester (9CI)
• benzyl N-(1R,2S)-1-hydroxy-1-(3-hydroxyphenyl)propan-2-ylcarbamate
• Carbamic acid, [2-hydroxy-2-(3-hydroxyphenyl)-1-methylethyl]-, phenylmethyl ester, [R-(R*,S*)]- (ZCI)

• Inchi： 1S/C17H19NO4/c1-12(16(20)14-8-5-9-15(19)10-14)18-17(21)22-11-13-6-3-2-4-7-13/h2-10,12,16,19-20H,11H2,1H3,(H,18,21)/t12-,16-/m0/s1
• InChI Key： CRKAMWYOFKCIQK-LRDDRELGSA-N
• SMILES： [C@H](C1C=CC=C(O)C=1)(O)[C@H](C)NC(=O)OCC1C=CC=CC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on benzyl N-(1R,2S)-1-hydroxy-1-(3-hydroxyphenyl)propan-2-ylcarbamate

Benzoic Acid Derivatives and Their Applications in Modern Pharmaceutical Research

The compound with CAS No. 130826-91-4, known as benzyl N-(1R,2S)-1-hydroxy-1-(3-hydroxyphenyl)propan-2-ylcarbamate, has emerged as a significant molecule in the field of organic chemistry and pharmacology. This compound, often referred to as benzyl carbamate derivative, is a result of extensive research into the synthesis and characterization of bioactive compounds. Its unique structure, featuring a benzyl group attached to a chiral carbamate moiety, has garnered attention due to its potential applications in drug development.

Recent studies have highlighted the importance of chiral carbamates in medicinal chemistry, particularly in the design of enzyme inhibitors and bioisosteric replacements. The benzyl group in this compound plays a crucial role in enhancing its pharmacokinetic properties, such as solubility and bioavailability. Researchers have demonstrated that the stereochemistry at the (1R,2S) configuration significantly influences the compound's interaction with target proteins, making it a promising candidate for enantioselective drug design.

One of the most notable advancements involving this compound is its application in the development of neuropeptide Y receptor antagonists. These receptors are implicated in various physiological processes, including appetite regulation and energy homeostasis. By modulating these receptors, benzyl N-(1R,2S)-1-hydroxy-1-(3-hydroxyphenyl)propan-2-ylcarbamate has shown potential in treating metabolic disorders such as obesity and type 2 diabetes. Preclinical studies have revealed that this compound exhibits high affinity for Y2 receptors, making it a strong candidate for further therapeutic exploration.

In addition to its pharmacological applications, this compound has also been utilized as a building block in total synthesis. Its chiral center provides an excellent platform for constructing complex molecular architectures. For instance, recent research has employed this compound as an intermediate in the synthesis of natural product analogs, demonstrating its versatility in organic synthesis.

The synthesis of benzyl N-(1R,2S)-1-hydroxy-1-(3-hydroxyphenyl)propan-2-ylcarbamate involves a multi-step process that incorporates advanced stereochemical control techniques. The use of asymmetric catalysis has been pivotal in achieving the desired (1R,2S) configuration with high enantiomeric excess. This approach not only ensures the purity of the final product but also aligns with green chemistry principles by minimizing waste and optimizing reaction conditions.

From an analytical standpoint, this compound has been thoroughly characterized using modern spectroscopic techniques such as NMR and mass spectrometry. These analyses have confirmed its structural integrity and provided insights into its conformational dynamics. Such detailed characterization is essential for understanding its behavior in biological systems and optimizing its therapeutic potential.

Looking ahead, the continued exploration of benzyl N-(1R,2S)-1-hydroxy-1-(3-hydroxyphenyl)propan-2-ylcarbamate is expected to yield further breakthroughs in drug discovery. Its unique combination of chiral centers and functional groups positions it as a valuable tool in addressing unmet medical needs. As research progresses, this compound will undoubtedly play a pivotal role in advancing our understanding of complex biological systems and developing innovative therapeutic strategies.